Cas no 68583-95-9 (Pigment Red 273)

• Product Name: Pigment Red 273
• CAS No: 68583-95-9
• MF: C₁₈H₁₆AlN₂O₈S₂
• MW: 479.439781188965
• CID: 58821
• PubChem ID: 136192489
• Update Time: 2025-04-18

Pigment Red 273 Chemical and Physical Properties

Names and Identifiers

• Pigment Red 273
• C.I. 16035:1
• Food Red 17:1
• Red 40 Lake
• 6-Hydroxy-5-[(2-methoxy-5-methyl-4-sulfophenyl)azo]-2-naphthalenesulfonic acid aluminum complex
• ALLURA RED LAKE
• 16035:1
• C.I. Food Red 17:1
• Aluminum, 6-hydroxy-5-[(2-methoxy-5-methyl-4-sulfophenyl)azo]-2-naphthalenesulfonic acid complex
• 68583-95-9

• Inchi： 1S/C18H16N2O8S2.Al/c1-10-7-14(16(28-2)9-17(10)30(25,26)27)19-20-18-13-5-4-12(29(22,23)24)8-11(13)3-6-15(18)21;/h3-9,21H,1-2H3,(H,22,23,24)(H,25,26,27);/b20-19+;
• InChI Key： IFDUCYZYJOJPTK-RZLHGTIFSA-N
• SMILES： S(C1C=C(C(=CC=1C)/N=N/C1=C(C=CC2C=C(C=CC=21)S(=O)(=O)O)O)OC)(=O)(=O)O.[Al]

Computed Properties

• Exact Mass: 479.0163462g/mol
• Monoisotopic Mass: 479.0163462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 835
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180Ų